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Compound of Interest

Compound Name: 1,6-Dibromo-2,5-hexanedione

Cat. No.: B15289690 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known stability and

recommended storage conditions for 1,6-Dibromo-2,5-hexanedione (CAS No. 289633-12-1).

Due to the limited availability of specific stability studies for this compound, this guide combines

available supplier data with general principles of handling α-haloketones to provide the best-

practice recommendations for researchers.

Chemical and Physical Properties
1,6-Dibromo-2,5-hexanedione is a symmetrical α-brominated ketone. Its structure, containing

two electrophilic carbon centers adjacent to carbonyl groups, makes it a reactive molecule and

a useful building block in organic synthesis. It is known to be a potent and selective activator

for isoenzymes VA and VII of carbonic anhydrase.[1] The known physical and chemical

properties are summarized in the table below.
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Property Value Source

CAS Number 289633-12-1 PubChem[2]

Molecular Formula C₆H₈Br₂O₂ PubChem[2]

Molecular Weight 271.93 g/mol PubChem[2]

Physical Form Powder CymitQuimica[3]

Purity Min 95% CymitQuimica[3]

Stability and Storage Conditions
Based on supplier recommendations and the general reactivity of α-haloketones, the following

storage conditions are advised to ensure the stability and integrity of 1,6-Dibromo-2,5-
hexanedione.
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Parameter Recommendation Rationale and References

Temperature 2-8°C

A supplier, BLD Pharm,

explicitly recommends storage

at this refrigerated

temperature.[4] Lower

temperatures will slow down

potential degradation

reactions.

Atmosphere
Inert atmosphere (e.g., Argon,

Nitrogen)

BLD Pharm recommends

storage under an inert

atmosphere.[4] This will

prevent reactions with

atmospheric oxygen and

moisture.

Light Store in the dark

α-Haloketones can be light-

sensitive and may undergo

radical-initiated degradation.

Protection from light is a

general best practice for

storing reactive organic

compounds.

Moisture
Store in a tightly sealed

container in a dry environment

The carbonyl groups and the

carbon-bromine bonds are

susceptible to hydrolysis.

Contact with moisture should

be strictly avoided.

Shipping Conditions: Some suppliers ship 1,6-Dibromo-2,5-hexanedione at room

temperature. This suggests that the compound is stable for short durations at ambient

temperatures, but for long-term storage, refrigerated and inert conditions are crucial.

Inferred Degradation Pathways
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While specific degradation studies for 1,6-Dibromo-2,5-hexanedione are not publicly

available, potential degradation pathways can be inferred based on the chemical structure of α-

haloketones.

Potential Degradation Pathways of 1,6-Dibromo-2,5-hexanedione
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(e.g., amines, thiols)
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Caption: Inferred degradation pathways for 1,6-Dibromo-2,5-hexanedione.

Experimental Protocols
Synthesis of 1,6-Dibromo-2,5-hexanedione
The following is a summarized synthesis protocol adapted from the supplementary information

of a research article.[5] This procedure involves the bromination of 2,5-hexanedione.

Materials:

2,5-Hexanedione

Bromine

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b15289690?utm_src=pdf-body
https://www.benchchem.com/product/b15289690?utm_src=pdf-body-img
https://www.benchchem.com/product/b15289690?utm_src=pdf-body
https://www.benchchem.com/product/b15289690?utm_src=pdf-body
https://www.rsc.org/suppdata/cc/c4/c4cc02346c/c4cc02346c1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15289690?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Appropriate solvent (e.g., as described in the referenced literature)

Diethyl ether

Silica gel

Procedure:

The synthesis is based on the bromination of 2,5-hexanedione.

After the reaction, the product is precipitated with diethyl ether.

The precipitate, which contains byproducts, is discarded.

The filtrate, containing the desired 1,6-dibromo-2,5-hexanedione, is passed through a thin

silica column. This step is crucial for removing most of the impurities which remain on the

silica.

The purified filtrate is collected and the solvent is removed under reduced pressure to yield

the final product.

General Protocol for a Stability Study
The following is a general workflow for assessing the stability of a compound like 1,6-Dibromo-
2,5-hexanedione. This is a template and should be adapted based on the specific analytical

methods available.
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Workflow for Stability Assessment

Sample Preparation

Storage Conditions

Time Points Analysis
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LC-MS for degradation products

Visual Inspection
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Caption: General workflow for a stability study of 1,6-Dibromo-2,5-hexanedione.
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Handling and Safety Recommendations
Due to the lack of a specific Safety Data Sheet (SDS) for 1,6-Dibromo-2,5-hexanedione, the

handling precautions for a related compound, 2,5-Hexanedione, and general knowledge of α-

haloketones should be followed.

Personal Protective Equipment (PPE): Wear appropriate protective clothing, including

chemical-resistant gloves, safety goggles, and a lab coat.

Ventilation: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of

any dust or vapors.

Incompatibilities: Avoid contact with strong oxidizing agents, strong bases, and nucleophiles,

as these can lead to vigorous and potentially hazardous reactions.

Disposal: Dispose of waste material in accordance with local, regional, and national

regulations for hazardous chemical waste.

Logical Flow for Handling and Storage
The following diagram outlines a logical workflow for the handling and storage of 1,6-Dibromo-
2,5-hexanedione upon receipt in a laboratory.
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Handling and Storage Workflow
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Caption: Recommended workflow for handling and storing 1,6-Dibromo-2,5-hexanedione.
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Disclaimer: This document is intended for informational purposes only and is based on the best

available data at the time of writing. It is not a substitute for a formal risk assessment. Always

consult the most recent Safety Data Sheet from your supplier and follow all applicable safety

regulations in your institution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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